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Compound of Interest

Compound Name:
Methyl 2-(4-

formylphenoxy)acetate

Cat. No.: B1361890 Get Quote

For Immediate Implementation: This document provides crucial safety protocols and logistical

procedures for the handling and disposal of Methyl 2-(4-formylphenoxy)acetate. Designed for

researchers, scientists, and drug development professionals, these guidelines are intended to

foster a secure and efficient laboratory environment.

Methyl 2-(4-formylphenoxy)acetate is a solid compound recognized as harmful if swallowed

and a cause of serious eye irritation.[1] Adherence to the following operational and disposal

plans is mandatory to mitigate risks and ensure regulatory compliance.

Essential Safety and Handling Information
Prior to handling Methyl 2-(4-formylphenoxy)acetate, a thorough review of its hazard profile

is necessary. This compound is classified with the GHS07 pictogram, indicating it can cause

skin and eye irritation, and may be harmful if ingested.[1]
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Hazard Identification GHS Classification

Pictogram GHS07

Signal Word Warning

Hazard Statements
H302: Harmful if swallowed. H319: Causes

serious eye irritation.[1]

Precautionary Statements

P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Methyl 2-(4-formylphenoxy)acetate is critical to minimize

exposure and prevent contamination. All operations should be conducted in a well-ventilated

area, preferably within a chemical fume hood.

1. Personal Protective Equipment (PPE) Donning: Before entering the designated handling

area, all personnel must be equipped with the appropriate PPE. This serves as the primary

barrier against chemical exposure.

2. Material Weighing and Preparation:

Designate a specific area within the fume hood for weighing.

Use a tared, sealed container to weigh the solid compound to prevent dispersal of dust.

If creating a solution, add the solid to the solvent slowly to avoid splashing.

3. Experimental Use:

Keep all containers with Methyl 2-(4-formylphenoxy)acetate closed when not in use.

Use dedicated and clearly labeled glassware.
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Avoid contact with skin, eyes, and clothing.

4. Post-Handling Decontamination:

Thoroughly clean the work area with an appropriate solvent and then soap and water.

Decontaminate all non-disposable equipment used during the procedure.

Properly doff and dispose of single-use PPE.

Personal Protective Equipment (PPE) Specifications
The selection of appropriate PPE is paramount for safety. The following table outlines the

minimum PPE requirements for handling Methyl 2-(4-formylphenoxy)acetate.

PPE Category Specification Rationale

Eye Protection Chemical safety goggles

Provides a seal around the

eyes to protect against dust

and splashes.

Hand Protection Nitrile gloves

Offers good resistance to a

range of chemicals, including

aldehydes and esters. For

prolonged or high-exposure

tasks, consider thicker,

chemical-resistant gloves.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required for

handling the solid in a well-

ventilated area. If dust is

generated, a NIOSH-approved

respirator may be necessary.

Prevents inhalation of airborne

particles.
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Proper disposal of chemical waste is essential to protect personnel and the environment. All

waste containing Methyl 2-(4-formylphenoxy)acetate must be treated as hazardous.

1. Waste Segregation:

Establish a designated, clearly labeled hazardous waste container for all solid and liquid

waste containing Methyl 2-(4-formylphenoxy)acetate.

Do not mix this waste with other incompatible waste streams.

2. Container Management:

Use a chemically resistant, leak-proof container with a secure lid.

Ensure the container is properly labeled with "Hazardous Waste" and the full chemical name:

"Methyl 2-(4-formylphenoxy)acetate".

3. Waste Collection:

Collect all disposable materials that have come into contact with the chemical, such as

gloves, weigh boats, and paper towels, in the designated solid waste container.

Collect all solutions and rinsates in the designated liquid waste container.

4. Final Disposal:

Store the sealed waste container in a designated, well-ventilated, and secure area away

from general laboratory traffic.

Arrange for disposal through your institution's Environmental Health and Safety (EHS) office

or a licensed hazardous waste disposal contractor.

Workflow for Handling Methyl 2-(4-
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Caption: Workflow for the safe handling and disposal of Methyl 2-(4-formylphenoxy)acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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